Cas no 898458-66-7 (2-chloro-N-2-(furan-2-yl)-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethyl-4-nitrobenzamide)

• Product Name: 2-chloro-N-2-(furan-2-yl)-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethyl-4-nitrobenzamide
• CAS No: 898458-66-7
• MF: C₂₂H₂₀ClN₃O₄
• MW: 425.864904403687
• CID: 5485031
• Update Time: 2025-07-15

2-chloro-N-2-(furan-2-yl)-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethyl-4-nitrobenzamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-[2-(3,4-dihydro-1H-isoquinolin-2-yl)-2-(furan-2-yl)ethyl]-4-nitrobenzamide
• 2-chloro-N-2-(furan-2-yl)-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethyl-4-nitrobenzamide

• Inchi： 1S/C22H20ClN3O4/c23-19-12-17(26(28)29)7-8-18(19)22(27)24-13-20(21-6-3-11-30-21)25-10-9-15-4-1-2-5-16(15)14-25/h1-8,11-12,20H,9-10,13-14H2,(H,24,27)
• InChI Key： MTBWTEUHSNTZPZ-UHFFFAOYSA-N
• SMILES： C(NCC(N1CCC2=C(C1)C=CC=C2)C1=CC=CO1)(=O)C1=CC=C([N+]([O-])=O)C=C1Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines Tetrahydroisoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines

Additional information on 2-chloro-N-2-(furan-2-yl)-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethyl-4-nitrobenzamide

Professional Introduction to Compound with CAS No. 898458-66-7 and Product Name: 2-chloro-N-2-(furan-2-yl)-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethyl-4-nitrobenzamide

The compound with the CAS number 898458-66-7 and the product name 2-chloro-N-2-(furan-2-yl)-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethyl-4-nitrobenzamide represents a significant advancement in the field of chemical and pharmaceutical research. This compound belongs to a class of molecules that have garnered considerable attention due to their potential applications in medicinal chemistry and drug development. The structural complexity of this molecule, featuring multiple functional groups and heterocyclic moieties, makes it a promising candidate for further exploration in various therapeutic areas.

At the core of this compound's structure lies a nitrobenzamide moiety, which is well-documented for its role in biological activity modulation. The presence of a chloro substituent on the benzene ring introduces electrophilicity, enhancing reactivity and potential interactions with biological targets. Additionally, the furan-2-yl and 1,2,3,4-tetrahydroisoquinolin-2-yl groups contribute to the molecule's complexity and diversity, offering unique pharmacophoric features that may influence its biological profile.

Recent studies in the field of medicinal chemistry have highlighted the importance of tetrahydroisoquinoline derivatives in the development of novel therapeutic agents. These compounds have shown promise in various pharmacological assays due to their ability to interact with multiple biological pathways. The incorporation of a tetrahydroisoquinolin-2-yl ethyl side chain in this molecule suggests potential interactions with enzymes and receptors involved in neurotransmitter signaling, making it a valuable scaffold for further investigation.

The furan moiety present in this compound is another key feature that warrants attention. Furan derivatives have been extensively studied for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The combination of a furan ring with other heterocyclic systems can lead to synergistic effects, enhancing the overall potency and selectivity of the compound.

In terms of synthetic chemistry, the preparation of this compound involves multi-step reactions that showcase the ingenuity of modern organic synthesis. The introduction of both chloro and nitro substituents requires precise control over reaction conditions to ensure high yield and purity. Advanced techniques such as palladium-catalyzed cross-coupling reactions may be employed to construct the complex heterocyclic framework efficiently.

The pharmacological evaluation of this compound has been a focus of recent research efforts. Preliminary studies suggest that it exhibits notable activity in assays relevant to neurological disorders. The ability of the molecule to modulate neurotransmitter release or receptor binding could make it a viable candidate for further development into a therapeutic agent. Additionally, its structural features may offer advantages in terms of oral bioavailability and metabolic stability.

From a computational chemistry perspective, molecular modeling studies can provide insights into the binding mode of this compound with potential biological targets. Techniques such as docking simulations and molecular dynamics can help elucidate key interactions between the molecule and its intended receptors or enzymes. These computational approaches are essential for guiding experimental design and optimizing lead compounds.

The synthesis and characterization of analogues derived from this core structure are crucial for understanding structure-activity relationships (SAR). By systematically modifying functional groups or introducing different heterocyclic moieties, researchers can gain a deeper understanding of which features contribute most significantly to biological activity. This iterative process is fundamental to drug discovery and development.

The regulatory landscape for new chemical entities necessitates rigorous safety and efficacy testing before clinical translation can occur. This compound must undergo comprehensive toxicological assessments to ensure its safety profile is acceptable for further development. Collaborative efforts between synthetic chemists, pharmacologists, and toxicologists are essential to navigate these challenges effectively.

Future directions in research may involve exploring novel synthetic routes that improve scalability while maintaining high enantioselectivity if chirality is relevant to biological activity. Additionally, investigating the mechanism of action will be critical for understanding how this compound exerts its effects at a molecular level. This knowledge will be instrumental in optimizing its therapeutic potential.

The integration of artificial intelligence (AI) tools into drug discovery processes has revolutionized how researchers identify promising candidates like this one. Machine learning algorithms can predict biological activity based on structural features with remarkable accuracy, accelerating the pace at which new compounds are developed.

In conclusion,898458-66-7 represents an intriguing molecule with significant potential in pharmaceutical research due to its complex structure and diverse functional groups,including 2-chloro-N-2-(furan-2-yl)-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethyl-4-nitrobenzamide's unique pharmacophoric features, which could lead to novel therapeutic agents targeting neurological disorders among other conditions,underscoring its importance as a scaffold for further medicinal chemistry exploration,and highlighting its relevance within contemporary chemical biology research efforts,which continue to push boundaries toward innovative treatments,ensuring continued advancements across multiple disciplines within life sciences,as exemplified by such multifaceted compounds,which embody both scientific rigor and clinical promise,throughout ongoing investigations into their mechanisms,applications,and future potential applications,which remain at forefronts where chemistry meets medicine,offering pathways toward next-generation therapeutics.